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Compound of Interest

Compound Name: Vildagliptin dihydrate

Cat. No.: B12295965

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the thermal stability and degradation
characteristics of Vildagliptin, a potent dipeptidyl peptidase-4 (DPP-4) inhibitor used in the
management of type 2 diabetes mellitus. Understanding the stability of an active
pharmaceutical ingredient (API) like Vildagliptin is critical for ensuring the safety, efficacy, and
quality of its final dosage form. This guide synthesizes data from various studies to present a
detailed analysis of its behavior under thermal and other stress conditions.

Physicochemical Properties and Thermal Analysis

Vildagliptin's stability is intrinsically linked to its physical and chemical properties. Thermal
analysis techniques are fundamental in characterizing the solid-state properties of the drug
substance.

1.1. Differential Scanning Calorimetry (DSC)

DSC is employed to measure the heat flow associated with thermal transitions in a material as
a function of temperature. For Vildagliptin, DSC analysis reveals a sharp endothermic peak
corresponding to its melting point, which is a key indicator of its purity and identity.

1.2. Thermogravimetric Analysis (TGA)
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TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere. This technique is crucial for determining the thermal stability,
dehydration, and decomposition temperatures of the drug substance. It can quantify the loss of
water in hydrated forms like Vildagliptin dihydrate and identify the temperature at which
significant degradation begins.

Table 1: Thermal Analysis Data for Vildagliptin

Parameter Technique Observed Value Reference
Melting Point DSC 152.57°C [1]
Melting Point Capillary Method 154°C [2]
Melting Point Capillary Method 151.67°C [3]

Note: Specific TGA data for Vildagliptin dihydrate, such as weight loss percentages at
specific temperatures, were not detailed in the referenced literature.
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Workflow for Thermal Analysis
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Workflow for Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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